tert-Butyl (4-(4-(dimethylamino)piperidin-1-yl)-2-methoxy-5-nitrophenyl)carbamate

• IUPAC Name: tert-butyl N-[4-[4-(dimethylamino)piperidin-1-yl]-2-methoxy-5-nitrophenyl]carbamate
• InChI: InChI=1S/C19H30N4O5/c1-19(2,3)28-18(24)20-14-11-16(23(25)26)15(12-17(14)27-6)22-9-7-13(8-10-22)21(4)5/h11-13H,7-10H2,1-6H3,(H,20,24)
• InChI Key: LHYBUNYNSGODFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC(=C(C=C1OC)N2CCC(CC2)N(C)C)[N+](=O)[O-]
• Molecular Formula: C19H30N4O5
• Molecular Weight: 394.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, given the presence of multiple functional groups and a cyclic structure. The InChI code provided gives some insight into the structure: 1S/C19H32N4O3/c1-19 (2,3)26-18 (24)21-15-11-14 (20)16 (12-17 (15)25-6)23-9-7-13 (8-10-23)22 (4)5/h11-13H,7-10,20H2,1-6H3, (H,21,24). This indicates the presence of a tert-butyl group, a piperidine ring, a dimethylamino group, a methoxy group, and a nitrophenyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. The compound is a solid at room temperature. It has a molecular weight of 364.49.

Scientific Research Applications

Synthesis and Intermediate Applications

• Synthesis and Biologically Active Compounds: This compound serves as an important intermediate in synthesizing biologically active compounds such as Omisertinib (AZD9291). A study by Zhao et al. (2017) detailed a rapid synthetic method for this compound, with a total yield of 81% from commercially available 4-fluoro-2methoxy-5nitroaniline Zhao, Guo, Lan, & Xu, 2017.
• Role in Synthesis of Other Compounds: Vaid et al. (2013) developed an efficient eight-step synthesis of a related compound, starting from oxoacetic acid monohydrate, involving tert-butyl [2-(dimethylamino)ethyl]{2-[methoxy(methyl)amino]-2-oxoethyl}carbamate as an intermediate Vaid, Boini, Spitler, Pu, May, Yu, Sizhong, Fu, & Zhang, 2013.

Catalysis and Chemical Transformations

• Catalytic Applications: Mennenga et al. (2015) synthesized and evaluated the catalytic activity of polymethacrylates containing derivatives of this compound. These materials acted as effective catalysts in acylation chemistry, demonstrating self-activation by neighboring group effects Mennenga, Dorn, Menzel, & Ritter, 2015.

Pharmaceutical and Biological Evaluation

• Role in Pharmaceutical Synthesis: Wang et al. (2015) identified the compound as a key intermediate in synthesizing Vandetanib, a medication used for certain types of cancer Wang, Wang, Tang, & Xu, 2015.
• Biological Evaluation: Sanjeevarayappa et al. (2015) synthesized a variant of this compound and evaluated its in vitro antibacterial and anthelmintic activity, showcasing its moderate anthelmintic activity Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015.

Safety and Hazards

The compound is associated with several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing hands and face thoroughly after handling (P264).

Future Directions

The future directions for research on this compound could potentially involve further exploration of its use in PROTAC development, given the utility of similar compounds in this area. Further studies could also investigate its synthesis, properties, and potential applications in other areas of chemistry or biology.